Cas no 1261974-44-0 (2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid)

• Product Name: 2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid
• CAS No: 1261974-44-0
• MF: C₁₃H₈F₄N₂O₂
• MW: 300.208436965942
• MDL: MFCD18318391
• CID: 2766977
• PubChem ID: 53224322
• Update Time: 2025-06-09

2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318391
• DTXSID30688259
• 2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, 95%
• 1261974-44-0
• 2-AMINO-5-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
• 2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid

• MDL： MFCD18318391
• Inchi： 1S/C13H8F4N2O2/c14-10-7(2-1-3-9(10)13(15,16)17)6-4-8(12(20)21)11(18)19-5-6/h1-5H,(H2,18,19)(H,20,21)
• InChI Key： WARZGBWXCBJDIM-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=NC(=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 300.05219015Da
• Monoisotopic Mass: 300.05219015Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid

Introduction to 2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid (CAS No. 1261974-44-0) in Modern Chemical and Pharmaceutical Research

2-Amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, identified by its CAS number 1261974-44-0, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a fluorine atom at the 2-position and a trifluoromethyl group at the 3-position of the phenyl ring, contribute to its unique chemical properties and biological interactions.

The significance of 2-amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid lies in its potential applications as a lead compound or intermediate in the synthesis of novel pharmaceutical agents. The fluorine and trifluoromethyl substituents are strategically positioned to enhance binding affinity and metabolic stability, which are critical factors in drug design. Recent studies have highlighted the importance of fluorinated aromatic compounds in developing next-generation therapeutics due to their ability to modulate enzyme activity and receptor binding.

In the context of contemporary pharmaceutical research, 2-amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid has been explored for its potential role in addressing various therapeutic challenges. For instance, nicotinic acid derivatives are well-documented for their cholesterol-lowering effects, making them relevant in cardiovascular disease management. Additionally, modifications at the phenyl ring, such as those introduced by fluorine and trifluoromethyl groups, have been shown to improve pharmacokinetic profiles, including bioavailability and half-life.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. The incorporation of fluorine atoms into aromatic rings often enhances interactions with biological targets due to increased lipophilicity and electronic effects. In the case of 2-amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid, these substituents may contribute to stronger binding to enzymes or receptors involved in metabolic pathways.

The synthesis of this compound involves sophisticated organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to introduce the desired functional groups efficiently. The complexity of its synthesis underscores its value as a building block for more complex drug candidates.

From a medicinal chemistry perspective, 2-amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid represents an intriguing example of how structural diversification can lead to novel pharmacological entities. Researchers are increasingly leveraging computational tools to predict the biological activity of such compounds before conducting expensive wet-lab experiments. This approach accelerates the drug discovery process by prioritizing promising candidates based on theoretical models.

The role of fluorinated compounds in modern medicine cannot be overstated. These molecules exhibit unique properties that make them valuable tools in drug development. For example, fluorine atoms can improve metabolic stability by resisting oxidative degradation, while also enhancing binding affinity through steric and electronic effects. The presence of both fluoro and trifluoromethyl groups in 2-amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid may synergistically enhance its therapeutic potential.

Current research is exploring the therapeutic applications of nicotinic acid derivatives beyond their traditional use in cholesterol management. Studies suggest that these compounds may have anti-inflammatory and neuroprotective properties, opening up new avenues for treating conditions such as rheumatoid arthritis and neurodegenerative diseases. The structural features of 2-amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid make it a promising candidate for further investigation in these areas.

The development of new pharmaceutical agents relies heavily on access to high-quality chemical intermediates like 2-amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid (CAS No. 1261974-44-0). Its synthesis and characterization contribute to the broader arsenal of tools available to medicinal chemists working on next-generation therapeutics. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In summary, 2-amino-5-(2-fluoro-3-trifluoromethylphenyl)nicotinic acid is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive candidate for further exploration as a lead molecule or intermediate in drug development programs aimed at treating various diseases.